Cas no 2307941-35-9 (1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine)

• Product Name: 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine
• CAS No: 2307941-35-9
• MF: C₁₄H₁₇FN₄
• MW: 260.309985876083
• CID: 5311387
• Update Time: 2025-05-19

1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 1-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]-
• 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine

• Inchi： 1S/C14H17FN4/c15-11-5-3-10(4-6-11)13-8-14(18-17-13)19-7-1-2-12(16)9-19/h3-6,8,12H,1-2,7,9,16H2,(H,17,18)
• InChI Key： JRHMZXNFTMWEKJ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3=CC=C(F)C=C3)NN=2)CCCC(N)C1

Additional information on 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine

Chemical Profile of 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine (CAS No. 2307941-35-9)

1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2307941-35-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. This compound belongs to the pyrazole and piperidine classes, which are well-documented for their roles in drug discovery and development. The presence of a 4-fluorophenyl substituent and the unique arrangement of the nitrogen-containing rings contribute to its distinctive chemical properties, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural framework of 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine consists of a pyrazole ring linked to a piperidine moiety through an amine group. The 4-fluorophenyl group introduces a fluorine atom at the para position of the benzene ring, which is a common pharmacophore in drug design due to its ability to modulate electronic properties and metabolic stability. This substitution pattern is often exploited to enhance binding affinity and selectivity in biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyrazole-piperidine scaffold has been particularly investigated for its potential in modulating protein-protein interactions and enzyme activity. For instance, derivatives of this class have shown promise in inhibiting kinases, which are overexpressed in many cancers and inflammatory diseases. The amine functionality at the 3-position of the piperidine ring provides a site for further chemical modification, allowing for the synthesis of libraries of analogs with tailored biological profiles.

One of the most compelling aspects of 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine is its potential application in the treatment of neurological disorders. Studies have indicated that compounds with similar structural motifs may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson’s disease. The fluorophenyl group enhances lipophilicity, facilitating better blood-brain barrier penetration, which is crucial for central nervous system (CNS) drug candidates.

The synthesis of 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and α-haloketones to form the pyrazole ring, followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. The introduction of the 4-fluorophenyl group typically involves halogenation followed by cross-coupling or direct functionalization techniques.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying lead compounds like 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine. Molecular docking studies have been employed to predict binding affinities to target proteins, allowing researchers to prioritize compounds for experimental validation. These computational approaches have significantly reduced the time and cost associated with hit identification in drug discovery pipelines.

The pharmacokinetic properties of 1-3-(4-fluorophenyl)-1H-pyrazol-5-ylpiperidin-3-amine are also under investigation to optimize its therapeutic potential. Fluorinated aromatic rings are known to improve metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can influence solubility and distribution within biological systems, which are critical factors for drug efficacy and safety.

In clinical settings, analogs of this compound have been tested in preclinical models for their efficacy against various pathological conditions. Preliminary results suggest that certain derivatives exhibit potent inhibitory effects on disease-relevant targets without significant off-target effects. These findings underscore the importance of further exploration into this chemical class for developing new treatments.

The future direction of research on 1-(<0xE2><0x88><0x83>)-fluorophenyl))-pyrazol[<0xE2><0x88><0x83>]-<0xE2><0x88><0x83>lpyridin-[<0xE2><0x88><0x83>]amine (CAS No. 2307941359) includes optimizing synthetic routes for scalability and cost-effectiveness, as well as conducting more extensive pharmacological studies to elucidate its mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, 2307941359 represents a promising candidate for further development in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of a fluorophenyl substituent with a pyrazole-piperidine core positions it as a valuable scaffold for designing next-generation drugs targeting neurological disorders among other diseases.